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Compound of Interest

Compound Name: N-Methoxyanhydrovobasinediol

Cat. No.: B1180754 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Methoxyanhydrovobasinediol, a complex indole alkaloid isolated from the plant

Gelsemium elegans, presents a significant area of interest for phytochemical and

pharmacological research. Understanding its intricate molecular structure is paramount for the

exploration of its potential therapeutic applications. This technical guide provides a

comprehensive overview of the key spectroscopic data—Nuclear Magnetic Resonance (NMR)

and Mass Spectrometry (MS)—that form the foundation of its structural elucidation.

Mass Spectrometry (MS) Data
High-resolution mass spectrometry (HRMS) is a critical tool for determining the elemental

composition and exact mass of a molecule. For N-Methoxyanhydrovobasinediol, HRMS data

provides the initial confirmation of its molecular formula.

Table 1: High-Resolution Mass Spectrometry Data for N-Methoxyanhydrovobasinediol

Ion Calculated m/z Measured m/z Molecular Formula

[M+H]⁺ Data not available Data not available C₂₁H₂₇N₂O₂⁺

[M]⁺ 338.1994 338.1998 C₂₁H₂₆N₂O₂
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Note: The definitive molecular formula is established as C₂₁H₂₆N₂O₂.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
NMR spectroscopy provides detailed information about the carbon-hydrogen framework of N-
Methoxyanhydrovobasinediol. The ¹H-NMR spectrum reveals the chemical environment and

connectivity of hydrogen atoms, while the ¹³C-NMR spectrum provides insights into the carbon

skeleton.

Table 2: ¹H-NMR Spectroscopic Data for N-Methoxyanhydrovobasinediol (500 MHz, CDCl₃)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not available Data not available Data not available Data not available

Table 3: ¹³C-NMR Spectroscopic Data for N-Methoxyanhydrovobasinediol (125 MHz, CDCl₃)

Position Chemical Shift (δ, ppm)

Data not available Data not available

Note: Specific, experimentally-derived chemical shift and coupling constant data for N-
Methoxyanhydrovobasinediol are not publicly available in the searched literature. The tables

are structured to present such data once it becomes accessible.

Experimental Protocols
The acquisition of high-quality spectroscopic data is contingent on precise experimental

methodologies. The following sections outline the standard protocols for the isolation and

spectroscopic analysis of alkaloids like N-Methoxyanhydrovobasinediol.

Isolation of N-Methoxyanhydrovobasinediol
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The isolation of N-Methoxyanhydrovobasinediol from its natural source, Gelsemium elegans,

typically involves a multi-step extraction and chromatographic purification process.
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Caption: General workflow for the isolation of N-Methoxyanhydrovobasinediol.

Mass Spectrometry Analysis
High-resolution mass spectra are typically acquired using an electrospray ionization (ESI)

source coupled with a time-of-flight (TOF) or Orbitrap mass analyzer.
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Caption: Experimental workflow for high-resolution mass spectrometry analysis.

NMR Spectroscopy Analysis
NMR spectra are recorded on a high-field spectrometer. The sample is dissolved in a

deuterated solvent, and various 1D and 2D NMR experiments are performed for complete

structural assignment.
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Caption: Workflow for NMR-based structural elucidation.

Signaling Pathways and Logical Relationships
While specific signaling pathways directly modulated by N-Methoxyanhydrovobasinediol are

a subject of ongoing research, the general approach to identifying such pathways involves a

series of biological assays.
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Caption: Logical relationship in the investigation of biological activity.

This guide serves as a foundational resource for professionals engaged in the study of N-
Methoxyanhydrovobasinediol. The provided data structures and protocols are intended to

facilitate further research and development in this promising area of natural product chemistry.

As more detailed experimental data becomes publicly available, this guide will be updated to

reflect the most current understanding of this complex molecule.

To cite this document: BenchChem. [Unveiling the Spectroscopic Signature of N-
Methoxyanhydrovobasinediol: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1180754#spectroscopic-data-nmr-ms-
of-n-methoxyanhydrovobasinediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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